Cas no 916735-72-3 (Gold(III) chloride trihydrate)

• Product Name: Gold(III) chloride trihydrate
• CAS No: 916735-72-3
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 5742497
• PubChem ID: 19783073
• Update Time: 2026-03-11

Gold(III) chloride trihydrate Chemical and Physical Properties

Names and Identifiers

• 3-formylpyridine-2-carboxamide
• formylpicolinamide
• 91673-55-1
• LS-13261
• 916735-72-3
• 3-Formyl-2-pyridinecarboxamide
• SCHEMBL2393997
• Gold(III) chloride trihydrate

• Inchi： 1S/C7H6N2O2/c8-7(11)6-5(4-10)2-1-3-9-6/h1-4H,(H2,8,11)
• InChI Key： XBQBHZZUGGUPNE-UHFFFAOYSA-N
• SMILES： O=C(C1C(C=O)=CC=CN=1)N

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Gold(III) chloride trihydrate

Gold(III) Chloride Trihydrate: A Comprehensive Overview

Gold(III) chloride trihydrate, with the CAS number 916735-72-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as trihydrated gold(III) chloride, is a hydrated form of gold chloride, where three water molecules are incorporated into its structure. The compound is widely recognized for its unique chemical properties and its role in catalysis, materials science, and biomedical applications.

The synthesis of gold(III) chloride trihydrate typically involves the reaction of gold with chlorine gas in the presence of water. This process yields a yellowish crystalline solid that is highly soluble in water. Recent studies have highlighted the importance of understanding the hydration dynamics of this compound, particularly in relation to its stability and reactivity under varying environmental conditions. For instance, researchers have explored the impact of temperature and humidity on the structural integrity of gold(III) chloride trihydrate, providing valuable insights into its storage and handling requirements.

In terms of chemical properties, gold(III) chloride trihydrate exhibits a high degree of reactivity, making it a versatile precursor in various chemical reactions. One of its most notable applications is in the field of catalysis, where it serves as an effective catalyst for organic transformations. Recent advancements have demonstrated its ability to facilitate selective oxidation reactions, which are critical in the production of fine chemicals and pharmaceuticals. Moreover, the compound has been employed in the synthesis of nanoparticles, where it acts as a reducing agent, enabling the controlled formation of gold nanoparticles with tailored sizes and shapes.

The biomedical applications of gold(III) chloride trihydrate have also been a focal point of recent research. Studies have shown that this compound can be used as a precursor for the synthesis of gold-based nanomaterials with potential applications in drug delivery systems and diagnostic imaging. For example, researchers have developed gold nanoparticle-based contrast agents that exhibit enhanced sensitivity in magnetic resonance imaging (MRI). These findings underscore the potential of gold(III) chloride trihydrate in advancing medical diagnostics and therapeutic interventions.

In addition to its catalytic and biomedical applications, gold(III) chloride trihydrate has found utility in electronic materials science. The compound is used as a precursor for the synthesis of gold films and coatings, which are essential components in microelectronics and optoelectronic devices. Recent studies have explored the deposition techniques for achieving uniform and high-quality gold films using this compound, highlighting its role in advancing nanotechnology and materials engineering.

The environmental impact of gold(III) chloride trihydrate has also been a subject of interest among researchers. Given its widespread use across various industries, understanding its fate and transport in natural systems is crucial for ensuring sustainable practices. Recent investigations have focused on the degradation pathways of this compound under different environmental conditions, providing insights into its potential toxicity and ecological risks.

In conclusion, gold(III) chloride trihydrate, with CAS number 916735-72-3, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties make it an invaluable tool in catalysis, materials science, biomedicine, and electronics. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in driving innovation across these fields.